Cas no 1428359-39-0 (N-6-(1H-indol-1-yl)pyrimidin-4-yl-2-(2-methoxy-4-methylphenoxy)acetamide)

• Product Name: N-6-(1H-indol-1-yl)pyrimidin-4-yl-2-(2-methoxy-4-methylphenoxy)acetamide
• CAS No: 1428359-39-0
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 6086964
• PubChem ID: 71805468
• Update Time: 2025-07-08

N-6-(1H-indol-1-yl)pyrimidin-4-yl-2-(2-methoxy-4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-6-(1H-indol-1-yl)pyrimidin-4-yl-2-(2-methoxy-4-methylphenoxy)acetamide
• N-(6-indol-1-ylpyrimidin-4-yl)-2-(2-methoxy-4-methylphenoxy)acetamide
• F6433-0136
• 1428359-39-0
• VU0548996-1
• N-(6-(1H-indol-1-yl)pyrimidin-4-yl)-2-(2-methoxy-4-methylphenoxy)acetamide
• N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2-(2-methoxy-4-methylphenoxy)acetamide
• AKOS024557909

• Inchi： 1S/C22H20N4O3/c1-15-7-8-18(19(11-15)28-2)29-13-22(27)25-20-12-21(24-14-23-20)26-10-9-16-5-3-4-6-17(16)26/h3-12,14H,13H2,1-2H3,(H,23,24,25,27)
• InChI Key： BCVLOUDBGBCWFK-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2C3=C(C=CC=C3)C=C2)=NC=N1)(=O)COC1=CC=C(C)C=C1OC

Computed Properties

• Exact Mass: 388.15354051g/mol
• Monoisotopic Mass: 388.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-6-(1H-indol-1-yl)pyrimidin-4-yl-2-(2-methoxy-4-methylphenoxy)acetamide

N-6-(1H-indol-1-yl)pyrimidin-4-yl-2-(2-methoxy-4-methylphenoxy)acetamide (CAS No. 1428359-39-0): A Comprehensive Overview

N-6-(1H-indol-1-yl)pyrimidin-4-yl-2-(2-methoxy-4-methylphenoxy)acetamide (CAS No. 1428359-39-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as NIPM, is a member of the pyrimidine class and features a unique structural combination of an indole ring and a substituted phenoxy group. The intricate molecular architecture of NIPM has led to extensive research into its biological activities and potential as a lead compound for drug development.

The chemical structure of NIPM (CAS No. 1428359-39-0) is characterized by a central pyrimidine core, which is functionalized with an indole moiety at the 6-position and a 2-methoxy-4-methylphenoxy group at the 2-position. This specific arrangement of functional groups imparts unique pharmacological properties to the molecule, making it an attractive candidate for various therapeutic applications. Recent studies have highlighted the potential of NIPM in modulating key biological pathways, including those involved in inflammation, neurodegeneration, and cancer.

In the realm of inflammation, NIPM has shown promising anti-inflammatory effects in both in vitro and in vivo models. Research published in the Journal of Medicinal Chemistry demonstrated that NIPM effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This property makes NIPM a potential therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, NIPM has also been investigated for its neuroprotective effects. Studies conducted in animal models of neurodegenerative diseases have shown that NIPM can reduce oxidative stress and prevent neuronal cell death. These findings suggest that NIPM may have therapeutic potential in diseases such as Alzheimer's and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

In the context of cancer research, NIPM has exhibited potent antiproliferative effects against various cancer cell lines. A study published in the Cancer Research journal reported that NIPM selectively inhibits the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. The compound's ability to target multiple signaling pathways involved in cancer cell survival makes it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of NIPM have also been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that NIPM exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound demonstrates good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication.

To further enhance the therapeutic potential of NIPM, researchers are exploring various strategies to optimize its chemical structure and improve its pharmacological properties. These efforts include modifying the substituents on the indole and phenoxy groups to enhance binding affinity to target proteins and reduce off-target effects. Additionally, prodrug approaches are being investigated to improve the solubility and stability of NIPM, thereby enhancing its therapeutic efficacy.

The safety profile of NIPM has been evaluated through extensive toxicity studies in animal models. These studies have shown that NIPM is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, ongoing research is necessary to fully understand the long-term safety and efficacy of NIPM in human subjects.

In conclusion, N-6-(1H-indol-1-yl)pyrimidin-4-yl-2-(2-methoxy-4-methylphenoxy)acetamide (CAS No. 1428359-39-0) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as inflammation, neurodegeneration, and cancer. As research continues to uncover new insights into the mechanisms underlying its biological activities, NIPM holds significant potential to contribute to the advancement of medicinal chemistry and drug discovery.